![molecular formula C19H21N3O3S B4191294 1-(4-nitrophenyl)-4-[3-(phenylthio)propanoyl]piperazine](/img/structure/B4191294.png)
1-(4-nitrophenyl)-4-[3-(phenylthio)propanoyl]piperazine
Overview
Description
1-(4-nitrophenyl)-4-[3-(phenylthio)propanoyl]piperazine, also known as PNP-PPP, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a piperazine derivative that has been shown to have various biochemical and physiological effects, making it a valuable tool for researchers in a range of fields. In
Scientific Research Applications
1-(4-nitrophenyl)-4-[3-(phenylthio)propanoyl]piperazine has been used in a variety of scientific research applications, including studies on the central nervous system, cardiovascular system, and cancer. In the central nervous system, this compound has been shown to have anxiolytic and antidepressant effects, as well as the ability to modulate the activity of serotonin and dopamine receptors. In the cardiovascular system, this compound has been shown to have vasodilatory effects, making it a potential treatment for hypertension. In cancer research, this compound has been shown to have antiproliferative effects on various cancer cell lines, making it a potential chemotherapeutic agent.
Mechanism of Action
The exact mechanism of action of 1-(4-nitrophenyl)-4-[3-(phenylthio)propanoyl]piperazine is not fully understood, but it is believed to involve the modulation of various neurotransmitters and receptors in the central nervous system, as well as the inhibition of certain enzymes and signaling pathways in cancer cells. This compound has been shown to bind to serotonin and dopamine receptors, as well as to inhibit the activity of enzymes such as tyrosine kinase and phosphatidylinositol 3-kinase (PI3K).
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including anxiolytic and antidepressant effects in the central nervous system, vasodilatory effects in the cardiovascular system, and antiproliferative effects in cancer cells. This compound has also been shown to have antioxidant and anti-inflammatory effects, making it a potential treatment for various diseases and conditions.
Advantages and Limitations for Lab Experiments
1-(4-nitrophenyl)-4-[3-(phenylthio)propanoyl]piperazine has several advantages for use in lab experiments, including its ability to modulate various neurotransmitters and receptors, its antiproliferative effects on cancer cells, and its antioxidant and anti-inflammatory effects. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for research on 1-(4-nitrophenyl)-4-[3-(phenylthio)propanoyl]piperazine, including further studies on its mechanism of action, potential side effects, and therapeutic applications. Additionally, there is a need for the development of new and improved synthesis methods for this compound, as well as the exploration of its potential as a drug candidate for various diseases and conditions. Overall, this compound has the potential to be a valuable tool for scientific research and a promising candidate for the development of new therapeutics.
properties
IUPAC Name |
1-[4-(4-nitrophenyl)piperazin-1-yl]-3-phenylsulfanylpropan-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O3S/c23-19(10-15-26-18-4-2-1-3-5-18)21-13-11-20(12-14-21)16-6-8-17(9-7-16)22(24)25/h1-9H,10-15H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MANSPPMPTIRLBI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)[N+](=O)[O-])C(=O)CCSC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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